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Compound of Interest

Compound Name: Mocpac

Cat. No.: B1609853 Get Quote

The proper disposal of laboratory chemicals is a critical component of ensuring personnel

safety and environmental protection. The term "Mocpac" is ambiguous and may refer to

different chemical products. This guide primarily addresses the disposal procedures for MCPA

((4-chloro-2-methylphenoxy)acetic acid), a widely used herbicide, and also provides information

on MOCAP® (Ethoprop), a nematicide and insecticide, both of which could be used in a

laboratory setting. Researchers, scientists, and drug development professionals must first

correctly identify the chemical they are working with by consulting the Safety Data Sheet

(SDS).

Immediate Safety and Handling
Before initiating any disposal procedure, it is imperative that all personnel are equipped with

the appropriate Personal Protective Equipment (PPE). This includes, but is not limited to,

chemical-resistant gloves, safety goggles or a face shield, and a lab coat. All handling of these

chemicals should occur in a well-ventilated area, preferably within a chemical fume hood, to

prevent the inhalation of dust or aerosols.[1]

In the event of a spill, non-essential personnel should be evacuated from the area immediately.

The spill should be contained and absorbed using an inert material such as sand, clay, or

vermiculite. The collected material must be treated as hazardous waste and placed in a clearly

labeled, sealed container for disposal.[1]

Quantitative Data for Hazardous Waste Management
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The following table summarizes key quantitative data for MCPA and MOCAP® to aid in

hazardous waste management.

Parameter
MCPA ((4-chloro-2-
methylphenoxy)acetic
acid)

MOCAP® (Ethoprop)

EPA Hazardous Waste

Number
U240[1]

Not explicitly stated, but

organophosphates are

typically hazardous.

Acute Oral Toxicity (Rat LD50)
Not specified in provided

results.
15.9 mg/kg (Female Rat)[2]

Acute Dermal Toxicity (Rat

LD50)

Not specified in provided

results.
369 mg/kg (Male Rat)[2]

Acute Inhalation Toxicity (Rat

LC50)

Not specified in provided

results.
0.86 mg/l (4 h)

Molecular Weight 200.62 g/mol
Not specified in provided

results.

Flash Point
Not specified in provided

results.
203 °C (a.i.)

Experimental Protocols: Proper Disposal of MCPA
The following step-by-step methodology outlines the proper disposal of MCPA waste in a

laboratory setting.

1. Waste Segregation:

It is imperative to segregate MCPA waste from all other waste streams at the point of

generation.

This includes separating it from non-hazardous laboratory trash, sharps, and other chemical

waste to prevent cross-contamination and ensure proper disposal.

2. Container Management:
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Container Selection: Use containers that are compatible with MCPA. High-density

polyethylene (HDPE) or other chemically resistant plastic containers are generally suitable.

The container must be in good condition and free of leaks. Do not fill containers beyond 90%

capacity to allow for expansion.

Labeling: All waste containers must be clearly labeled with the words "Hazardous Waste,"

the full chemical name "(4-chloro-2-methylphenoxy)acetic acid," and a description of the

waste.

3. Waste Accumulation and Storage:

Store MCPA waste in a designated Satellite Accumulation Area.

Ensure the container is segregated from incompatible materials, particularly strong oxidizing

agents, strong acids, and strong bases.

Keep containers tightly closed except when adding waste.

4. Transportation and Final Disposal:

Waste should be transported by trained personnel to a central accumulation area.

All shipments must be accompanied by a hazardous waste manifest.

The ultimate disposal of MCPA waste will be carried out at a permitted Treatment, Storage,

and Disposal Facility (TSDF). Common disposal methods for organic hazardous waste

include high-temperature incineration.

5. Decontamination:

After the waste has been collected, decontaminate the area where it was stored.

If the container held acutely hazardous waste, it may require triple-rinsing, with the rinsate

also treated as hazardous waste.

Disposal Workflow
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Caption: Workflow for the proper disposal of MCPA waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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